Cas no 2138193-81-2 (methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate)

• Product Name: methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate
• CAS No: 2138193-81-2
• MF: C₁₀H₁₁F₃O₄
• MW: 252.187154054642
• CID: 6587254
• PubChem ID: 165751150
• Update Time: 2025-11-06

methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate
• EN300-1105010
• 2138193-81-2

• Inchi： 1S/C10H11F3O4/c1-17-9(16)6(8(15)5-2-3-5)4-7(14)10(11,12)13/h5-6H,2-4H2,1H3
• InChI Key： PLQSYIHYAFVYPT-UHFFFAOYSA-N
• SMILES： FC(C(CC(C(=O)OC)C(C1CC1)=O)=O)(F)F

Computed Properties

• Exact Mass: 252.06094331g/mol
• Monoisotopic Mass: 252.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.4Ų

Additional information on methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate

Comprehensive Overview of Methyl 2-Cyclopropanecarbonyl-5,5,5-Trifluoro-4-Oxopentanoate (CAS No. 2138193-81-2)

The compound methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate (CAS No. 2138193-81-2) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopropanecarbonyl moiety and a trifluoromethyl group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science applications.

One of the key features of methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate is its role as a building block in the development of novel therapeutics. The presence of the trifluoro group enhances the metabolic stability of derived compounds, a property highly sought after in modern medicinal chemistry. This aligns with current trends in drug development, where researchers focus on improving pharmacokinetic profiles and reducing off-target effects. The cyclopropane ring, known for its conformational rigidity, further contributes to the compound's utility in designing selective enzyme inhibitors.

In the context of sustainable chemistry, methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate has garnered attention for its potential in green synthesis pathways. With growing emphasis on environmentally friendly processes, this compound's efficient synthetic routes and minimal waste generation make it an attractive candidate for industrial applications. Recent studies have explored its use in catalytic transformations, addressing common queries about "eco-friendly fluorinated compound synthesis" and "sustainable pharmaceutical intermediates."

The analytical characterization of CAS 2138193-81-2 reveals excellent purity and stability under standard storage conditions, making it reliable for laboratory use. Advanced techniques such as NMR spectroscopy and mass spectrometry confirm its structural integrity, while HPLC analysis ensures batch-to-batch consistency. These quality control aspects are crucial for researchers investigating "high-purity fluorinated building blocks" or seeking "reliable synthetic intermediates for drug discovery."

From a commercial perspective, the demand for methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate reflects broader market trends in specialty chemicals. Pharmaceutical companies and contract research organizations frequently search for "novel trifluoromethyl-containing compounds" and "cyclopropane derivatives for medicinal chemistry," driving innovation in this sector. The compound's patent landscape and potential applications in treating various diseases remain active areas of investigation.

In material science applications, the unique electronic properties imparted by the trifluoromethyl group make this compound interesting for developing advanced functional materials. Researchers exploring "fluorinated organic semiconductors" or "high-performance polymer additives" may find CAS 2138193-81-2 particularly relevant. The compound's ability to modify surface energies and thermal stability contributes to its versatility beyond pharmaceutical applications.

Safety considerations for handling methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended during manipulation. This practical information addresses common search queries about "safe handling of fluorinated esters" and "storage conditions for reactive intermediates."

The synthetic accessibility of methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate from commercially available starting materials enhances its appeal to synthetic chemists. Recent publications have described optimized routes that address frequent questions about "efficient synthesis of trifluoromethyl ketones" and "cyclopropane acylation methods." These developments contribute to the compound's growing importance in academic and industrial research settings.

Looking forward, CAS 2138193-81-2 represents an exciting area of chemical research with multiple development pathways. Its structural features respond to contemporary needs in drug design, particularly in addressing challenges related to "improving drug bioavailability" and "designing selective enzyme modulators." As the scientific community continues to explore fluorinated compounds' unique properties, this molecule will likely play an increasingly important role in various chemical disciplines.

For researchers considering methyl 2-cyclopropanecarbonyl-5,5,5-trifluoro-4-oxopentanoate for their projects, numerous suppliers offer the compound in various quantities. The availability of custom synthesis options and technical support facilitates its adoption in diverse research programs. This accessibility aligns with current trends toward "specialty chemical outsourcing" and "collaborative drug discovery approaches," making it a practical choice for both academic and industrial laboratories.